Cas no 94032-28-7 (4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol:hydrate)

• Product Name: 4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol:hydrate
• CAS No: 94032-28-7
• MF: C₁₀H₂₂O₃
• MW: 190.279883861542
• CID: 6643120
• Update Time: 2024-01-30

4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol:hydrate Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol:hydrate

• Inchi： 1S/C10H20O2.H2O/c1-9(2,11)8-4-6-10(3,12)7-5-8;/h8,11-12H,4-7H2,1-3H3;1H2
• InChI Key： JGKJMBOJWVAMIJ-UHFFFAOYSA-N
• SMILES： C1(C)(O)CCC(C(O)(C)C)CC1.[H]O[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1